Cas no 499983-77-6 (3-Bromo-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 3-Bromo-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 499983-77-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD11099656
• CID: 1078650
• PubChem ID: 15290332
• Update Time: 2025-04-20

3-Bromo-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-1H-indole-2-carboxylic acid
• 3-bromo-1-methylindole-2-carboxylic acid
• 3-bromo-2-carboxy-1-methylindole
• AG-A-57824
• AGN-PC-00ORLB
• BD-0701
• bromomethylindolecarboxylicacid
• CTK7I6115
• E80289
• MFCD11099656
• AKOS005071827
• 3-bromo-1-methyl-1H-indole-2-carboxylicacid
• ZUA98377
• Z382691608
• 499983-77-6
• DTXSID30571036
• J-511818
• CS-0452986
• AB01007424-01
• EN300-39199

• MDL： MFCD11099656
• Inchi： 1S/C10H8BrNO2/c1-12-7-5-3-2-4-6(7)8(11)9(12)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： IJYYDLASNYBAOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 252.97384
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 206-208°(dec)
• Boiling Point: 425.1±30.0 °C at 760 mmHg
• Flash Point: 210.9±24.6 °C
• PSA: 42.23
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Bromo-1-methyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)